Cas no 13013-02-0 (methyl 4-nitrobutanoate)

• Product name: methyl 4-nitrobutanoate
• CAS No: 13013-02-0
• MF: C₅H₉NO₄
• MW: 147.129261732101
• MDL: MFCD00007408
• CID: 164816
• PubChem ID: 24853657

methyl 4-nitrobutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-nitro-, methyl ester
• Methyl 4-nitrobutyrate
• 4-Nitrobutyric Acid
• 4-Nitrobutyric Acid Methyl Ester
• methyl 4-nitrobutanoate
• METHYL-4-NITROBUTYRATE
• 4-nitrobutanoic acid methyl ester
• BUTYRIC ACID,4-NITRO-,METHYL ESTER
• EINECS 235-866-0
• methyl 4-nitro-1-butanoate
• NSC 126459
• 4-nitro-butyricacimethylester
• 005216
• CBI-BB ZERO
• CBI-BB ZERO/005216
• Methyl 4-nitrobutyrate 97%
• Methyl 4-nitrobutyrate,80%,tech.
• METHYL 4-NITROBUTYRATE, TECH. 80%
• DTXSID30156362
• 4-nitro-butyric acid methyl ester
• NSC126459
• methyl 4-nitro-butyrate
• BUTYRIC ACID, 4-NITRO-, METHYL ESTER
• W12509
• F2147-8058
• SCHEMBL974959
• Methyl 4-nitrobutyrate, 97%
• CS-0039131
• NSC-126459
• AS-55030
• CHEMBL3358703
• AKOS005203224
• Butanoic acid, 4-nitro-, methyl ester
• 4-02-00-00840 (Beilstein Handbook Reference)
• MFCD00007408
• 13013-02-0
• EN300-66820
• SY103838
• J-005751
• FT-0636772
• METHYL4-NITROBUTYRATE
• A856332
• Methyl 4-nitrobutanoate #
• NS00051744
• BRN 1766154
• STK684996
• DB-041943
• 4-Nitrobutanoic Acid Methyl Ester; Methyl 4-Nitrobutanoate; Methyl 4-Nitrobutyrate; NSC 126459
• DTXCID2078853

• MDL： MFCD00007408
• Inchi： InChI=1S/C5H9NO4/c1-10-5(7)3-2-4-6(8)9/h2-4H2,1H3
• InChI Key： UBSPKGKFFQKZJB-UHFFFAOYSA-N
• SMILES： COC(=O)CCC[N+](=O)[O-]

Computed Properties

• Exact Mass: 147.05300
• Monoisotopic Mass: 147.053158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.4
• Surface Charge: 0

Experimental Properties

• Color/Form: Not available
• Density: 1.149 g/mL at 25 °C(lit.)
• Boiling Point: 106-110 °C/9 mmHg(lit.)
• Flash Point: Fahrenheit: 185 ° f < br / > Celsius: 85 ° C < br / >
• Refractive Index: n20/D 1.438(lit.)
• PSA: 72.12000
• LogP: 0.73950
• Solubility: Not available

methyl 4-nitrobutanoate Security Information

• WGK Germany：3
• Safety Instruction： S23; S24/25
• RTECS：ET5950970

methyl 4-nitrobutanoate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters